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Compound of Interest

Compound Name: 3,5-Difluorotoluene

Cat. No.: B038592

Essential Safety and Handling Guide for 3,5-
Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
3,5-Difluorotoluene, including operational procedures and disposal plans. Our goal is to be
your preferred source for laboratory safety and chemical handling information, building trust by
providing value beyond the product itself.

Chemical and Physical Properties

3,5-Difluorotoluene is a colorless, flammable liquid with a pungent odor. It is crucial to
understand its physical properties to ensure safe handling and storage.
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Property

Value

Molecular Formula

C7HeF2

Molecular Weight 128.12 g/mol [1][2]

Density 1.122 g/cm3 (Predicted)
Boiling Point 117.6 + 20.0 °C (Predicted)
Flash Point 16.4 °C

Vapor Pressure

20.6 mmHg at 25°C

Note: Occupational Exposure Limits (OELS), such as Permissible Exposure Limits (PELS) or

Threshold Limit Values (TLVs), have not been established for 3,5-Difluorotoluene. Therefore,

it is imperative to handle this chemical with caution and use engineering controls and personal

protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

Due to its hazardous nature, appropriate PPE is mandatory when handling 3,5-

Difluorotoluene.

PPE Category

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-

shields or a face shield.[3]

Skin Protection

Wear fire/flame resistant and impervious
clothing.[3] Chemical-resistant gloves are
required. While specific breakthrough times for
3,5-Difluorotoluene are not available, butyl
rubber or neoprene gloves are generally

recommended for halogenated hydrocarbons.[4]

[5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an

appropriate organic vapor cartridge.[3]
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Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols is essential for the safe use of 3,5-Difluorotoluene in a laboratory

setting.

Handling and Storage

Ventilation: Always handle 3,5-Difluorotoluene in a well-ventilated area, preferably within a
chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
Use non-sparking tools.[3]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from oxidizing agents.

Personal Hygiene: Wash hands thoroughly after handling.

Spill Control and Cleanup

In the event of a spill, follow these steps immediately:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could spread the
vapor.

Control Ignition Sources: Extinguish all nearby ignition sources.

Containment: Create a dike around the spill using an inert absorbent material such as
vermiculite, dry sand, or earth.[6] Do not use combustible materials like paper towels to
absorb the initial spill.[7]

Absorption: Once contained, absorb the spilled liquid with the inert material, working from the
outside in.[6]
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e Collection: Carefully scoop up the absorbed material using non-sparking tools and place it
into a designated, labeled, and sealed container for hazardous waste.

o Decontamination: Clean the spill area with soap and water.[8] All cleaning materials should
also be disposed of as hazardous waste.

Disposal Plan
All waste containing 3,5-Difluorotoluene must be treated as hazardous waste.

o Waste Collection: Collect all 3,5-Difluorotoluene waste, including contaminated absorbents
and disposable PPE, in a clearly labeled, sealed, and compatible container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name: "3,5-Difluorotoluene”.

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company. Do not dispose of
3,5-Difluorotoluene down the drain.[9]

Emergency Procedures
First Aid Measures

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[10] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

 Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.benchchem.com/product/b038592?utm_src=pdf-body
https://www.benchchem.com/product/b038592?utm_src=pdf-body
https://www.benchchem.com/product/b038592?utm_src=pdf-body
https://www.benchchem.com/product/b038592?utm_src=pdf-body
https://dornsife.usc.edu/chemistry/wp-content/uploads/sites/88/2024/09/HazWasteManDisp.pdf
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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